Cas no 1092939-16-6 ((betaR)-beta-Cyclopentyl-4-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)-1H-pyrazole-1-propanenitrile sulfate)

• Product Name: (betaR)-beta-Cyclopentyl-4-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)-1H-pyrazole-1-propanenitrile sulfate
• CAS No: 1092939-16-6
• MF: C₁₇H₂₀N₆O₄S
• MW: 404.443501472473
• CID: 827887
• PubChem ID: 25127111
• Update Time: 2025-04-19

(betaR)-beta-Cyclopentyl-4-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)-1H-pyrazole-1-propanenitrile sulfate Chemical and Physical Properties

Names and Identifiers

• (betaR)-beta-Cyclopentyl-4-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)-1H-pyrazole-1-propanenitrile sulfate
• (3R)-3-cyclopentyl-3-[4-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)-1H-pyrazol-1-yl]propanenitrile sulfuric acid
• INCB018424 sulfateRuxolitinib
• β-cyclopentyl-4-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)-(βR)-1H-Pyrazole-1-propanenitrile sulfate
• INCB018424 sulfate
• INCB-018424 sulfate
• Ruxolitinib
• Ruxolitinib sulfate
• HY-50859
• 1H-Pyrazole-1-propanenitrile, beta-cyclopentyl-4-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)-, (betaR)-, sulfate (1:1)
• 1092939-16-6
• Ruxolitinib (sulfate)
• 8PFR3FDT6X
• -Cyclopentyl-4-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)-(R)-1H-pyrazole-1-propanenitrile, (2Z)-2-butenedioate)
• (3R)-3-cyclopentyl-3-[4-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)pyrazol-1-yl]propanenitrile;sulfuric acid
• CS-0327
• 1092939-15-5 pound not1092939-16-6
• (R)-3-(4-(1H-Pyrrolo[2,3-d]pyrimidin-4-yl)-1H-pyrazol-1-yl)-3-cyclopentylpropanenitrile sulfate
• SCHEMBL2358209
• BCP9000782

• Inchi： 1S/C17H18N6.H2O4S/c18-7-5-15(12-3-1-2-4-12)23-10-13(9-22-23)16-14-6-8-19-17(14)21-11-20-16;1-5(2,3)4/h6,8-12,15H,1-5H2,(H,19,20,21);(H2,1,2,3,4)/t15-;/m1./s1
• InChI Key： LGJWVXWQCTZSGC-XFULWGLBSA-N
• SMILES： S(=O)(=O)(O)O.N1(C=C(C2C3C=CNC=3N=CN=2)C=N1)[C@H](CC#N)C1CCCC1

Computed Properties

• Exact Mass: 404.12667431g/mol
• Monoisotopic Mass: 404.12667431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 535
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 166Ų

Experimental Properties

• PSA: 166.16000
• LogP: 3.89438

(betaR)-beta-Cyclopentyl-4-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)-1H-pyrazole-1-propanenitrile sulfate Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.